1-cyclopropyl-1H-1,2,3,4-tetrazole
Overview
Description
1-cyclopropyl-1H-1,2,3,4-tetrazole (CPT) is a five-membered ring compound containing four nitrogen atoms and one carbon atom. It is a versatile reagent that is used in various fields such as organic synthesis, biochemistry, and drug delivery. CPT is an attractive reagent due to its low cost, high solubility, and low toxicity.
Scientific Research Applications
1-cyclopropyl-1H-1,2,3,4-tetrazole has a wide range of scientific research applications, including organic synthesis, drug delivery, and biochemistry. In organic synthesis, 1-cyclopropyl-1H-1,2,3,4-tetrazole can be used as a reagent for the synthesis of various compounds, such as amines, heterocycles, and polymers. In drug delivery, 1-cyclopropyl-1H-1,2,3,4-tetrazole can be used to deliver drugs to specific target sites in the body. In biochemistry, 1-cyclopropyl-1H-1,2,3,4-tetrazole can be used to study enzyme kinetics, protein-ligand interactions, and DNA-protein interactions.
Mechanism of Action
1-cyclopropyl-1H-1,2,3,4-tetrazole works by forming a complex with a substrate, such as a protein or enzyme, and then releasing the substrate in a controlled manner. This process is known as “caging”, as the substrate is “caged” in the 1-cyclopropyl-1H-1,2,3,4-tetrazole complex. The release of the substrate is triggered by a change in pH or temperature, or by the addition of a reducing agent.
Biochemical and Physiological Effects
1-cyclopropyl-1H-1,2,3,4-tetrazole has been shown to have a variety of biochemical and physiological effects. In vitro, 1-cyclopropyl-1H-1,2,3,4-tetrazole has been shown to inhibit the activity of enzymes, such as DNA polymerase and reverse transcriptase, and to inhibit the growth of cancer cells. In vivo, 1-cyclopropyl-1H-1,2,3,4-tetrazole has been shown to reduce inflammation and improve wound healing.
Advantages and Limitations for Lab Experiments
1-cyclopropyl-1H-1,2,3,4-tetrazole is a useful reagent for lab experiments due to its low cost, high solubility, and low toxicity. However, it is important to note that 1-cyclopropyl-1H-1,2,3,4-tetrazole is a relatively unstable compound, and can degrade over time. Additionally, 1-cyclopropyl-1H-1,2,3,4-tetrazole is sensitive to light and air, and should be stored in a dark, airtight container.
Future Directions
1-cyclopropyl-1H-1,2,3,4-tetrazole has a wide range of potential future applications. It could be used to develop new drug delivery systems, as well as new treatments for cancer and other diseases. Additionally, 1-cyclopropyl-1H-1,2,3,4-tetrazole could be used to study the structure and function of proteins, DNA, and other biomolecules. Finally, 1-cyclopropyl-1H-1,2,3,4-tetrazole could be used to develop new materials for use in biotechnology and biomedical engineering.
Synthesis Methods
1-cyclopropyl-1H-1,2,3,4-tetrazole can be synthesized through a variety of methods, including the Schiemann reaction, the Curtius rearrangement, and the Bischler-Napieralski reaction. The Schiemann reaction is the most common method for synthesizing 1-cyclopropyl-1H-1,2,3,4-tetrazole, and involves the reaction of an alkyl halide with sodium azide in the presence of a base. The Curtius rearrangement involves the reaction of an isocyanate with an acid chloride in the presence of a base. The Bischler-Napieralski reaction involves the reaction of an aniline with an acid chloride in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopropyl-1H-1,2,3,4-tetrazole involves the reaction of cyclopropylamine with sodium azide followed by reduction of the resulting tetrazole intermediate.", "Starting Materials": [ "Cyclopropylamine", "Sodium azide", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Cyclopropylamine is reacted with sodium azide in anhydrous ethanol to form 1-cyclopropyl-1H-tetrazole.", "The resulting tetrazole intermediate is then reduced using hydrogen gas and palladium on carbon catalyst to yield 1-cyclopropyl-1H-1,2,3,4-tetrazole." ] } | |
CAS RN |
850729-73-6 |
Product Name |
1-cyclopropyl-1H-1,2,3,4-tetrazole |
Molecular Formula |
C4H6N4 |
Molecular Weight |
110.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
